N-(2-ethoxyphenyl)-4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate
CAS No.: 1351586-99-6
Cat. No.: VC4442889
Molecular Formula: C25H30N4O6
Molecular Weight: 482.537
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1351586-99-6 |
|---|---|
| Molecular Formula | C25H30N4O6 |
| Molecular Weight | 482.537 |
| IUPAC Name | N-(2-ethoxyphenyl)-4-[(2-methylbenzimidazol-1-yl)methyl]piperidine-1-carboxamide;oxalic acid |
| Standard InChI | InChI=1S/C23H28N4O2.C2H2O4/c1-3-29-22-11-7-5-9-20(22)25-23(28)26-14-12-18(13-15-26)16-27-17(2)24-19-8-4-6-10-21(19)27;3-1(4)2(5)6/h4-11,18H,3,12-16H2,1-2H3,(H,25,28);(H,3,4)(H,5,6) |
| Standard InChI Key | WUSILLAKCYNHLY-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=CC=C1NC(=O)N2CCC(CC2)CN3C(=NC4=CC=CC=C43)C.C(=O)(C(=O)O)O |
Introduction
Potential Applications
While specific applications of N-(2-ethoxyphenyl)-4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate are not documented, compounds with similar structures are often explored for their potential in medicinal chemistry, particularly in areas like antihistamines, antivirals, or anticancer agents.
Related Compounds
Compounds with similar structures, such as 4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide oxalate (CAS: 1351611-15-8), provide insights into the potential properties of benzimidazole-based compounds. This related compound has a molecular weight of 458.5 g/mol and a molecular formula of C22H26N4O5S .
Data Table for Related Compound
| Property | Value |
|---|---|
| CAS Number | 1351611-15-8 |
| Molecular Weight | 458.5 g/mol |
| Molecular Formula | C22H26N4O5S |
| Density | Not Available |
| Boiling Point | Not Available |
| Melting Point | Not Available |
Research Findings and Future Directions
Given the lack of specific data on N-(2-ethoxyphenyl)-4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate, future research should focus on synthesizing and characterizing this compound. Studies could explore its pharmacokinetic properties, biological activity, and potential applications in medicine.
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